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Compound of Interest

Compound Name: Eniluracil-13C,15N2

CAS No.: 1329556-69-5

Cat. No.: B588897 Get Quote

Quick Reference: Physicochemical Profile
Compound Name: Eniluracil (5-ethynyluracil; GW776C85)

Core Instability Risk: Hydration of the 5-ethynyl group and hydrolytic ring opening.

Primary Degradation Product:5-acetyluracil (via hydration).

Storage Requirement: DMSO stock (-20°C); Aqueous solutions must be prepared fresh and

protected from light.

Part 1: Troubleshooting & FAQs
Q1: I observe a new impurity peak at a lower retention
time (RRT < 1.0) after storing my aqueous Eniluracil
samples. What is it?
Diagnosis: This is likely 5-acetyluracil. Mechanism: In aqueous environments, particularly under

thermal stress or acidic conditions, the ethynyl (alkyne) group at the C-5 position undergoes

hydration. This reaction follows Markovnikov addition to form an enol intermediate, which

rapidly tautomerizes into the methyl ketone (acetyl group).
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Causality: Unlike 5-Fluorouracil (5-FU), which is relatively stable to simple hydration, the

ethynyl handle of Eniluracil is chemically reactive. This transformation can be catalyzed by

trace metals or heat.

Verification: 5-acetyluracil is more polar than Eniluracil. In a standard Reverse Phase (C18)

method, it will elute earlier than the parent peak.

Q2: My calibration curve is non-linear at low
concentrations in alkaline buffer (pH > 8). Is the drug
adsorbing?
Diagnosis: It is likely chemical degradation (Ring Opening), not adsorption. Mechanism: Uracil

derivatives are susceptible to nucleophilic attack at the C-2 or C-4 positions by hydroxide ions.

At pH > 8, the pyrimidine ring can open, forming ureido-carboxylic acid derivatives (analogous

to the formation of

-fluoro-

-ureidopropionic acid in 5-FU catabolism).

Actionable Step: Restrict aqueous workflows to pH 3.0 – 6.5. If alkaline conditions are

required for solubility, analyze immediately (< 30 mins).

Q3: I see multiple small peaks appearing after exposure
to ambient light. Is Eniluracil photosensitive?
Diagnosis: Yes, Eniluracil is photolabile. Mechanism: The conjugated alkyne-pyrimidine system

absorbs UV light, leading to potential radical formation, dimerization, or photo-oxidation. While

specific photo-dimer structures for Eniluracil are less characterized than thymine dimers, the

ethynyl group increases susceptibility to photo-induced crosslinking or oxidation compared to

uracil.

Protocol: All aqueous handling must be performed under amber light or in amber glassware.

Part 2: Degradation Pathways & Mechanisms
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The following diagram illustrates the primary degradation routes for Eniluracil in aqueous

media.
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Figure 1: Primary degradation pathways of Eniluracil. The hydration pathway to 5-acetyluracil is

the dominant mechanism in neutral/acidic aqueous solutions under thermal stress.

Part 3: Experimental Protocols
Protocol A: Forced Degradation Study (Stability
Indicating Method)
Use this protocol to validate your HPLC method's specificity for Eniluracil vs. its degradants.
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Stress Condition
Reagent /
Condition

Duration Expected Outcome

Acid Hydrolysis 0.1 N HCl, 60°C 4–24 Hours

Formation of 5-

acetyluracil. Peak shift

to lower RT.

Base Hydrolysis 0.1 N NaOH, Ambient 1–4 Hours

Loss of parent peak;

formation of polar

ring-opened species

(often non-

chromatophore or low

UV absorbance).

Oxidation 3% H₂O₂, Ambient 2–6 Hours

Potential N-oxidation

or alkyne oxidation.

Complex impurity

profile.

Thermal Water, 80°C 24 Hours
Slow conversion to 5-

acetyluracil.

Protocol B: HPLC Conditions for Separation
To separate Eniluracil from 5-acetyluracil, a gradient method is required due to the polarity

difference.

Column: C18 (e.g., Zorbax Eclipse Plus or equivalent), 150 x 4.6 mm, 3.5 µm.

Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

Mobile Phase B: Acetonitrile.

Flow Rate: 1.0 mL/min.[1]

Detection: UV @ 265 nm (max absorbance for uracil ring).

Gradient:
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0–2 min: 2% B (Isocratic hold for polar degradants)

2–15 min: 2% → 30% B (Linear gradient)

15–20 min: 30% → 90% B (Wash)

Part 4: Quantitative Data Summary
Table 1: Relative Stability in Aqueous Buffers (25°C)

Buffer pH t½ (Half-life) Primary Degradant Notes

pH 1.2 (SGF) > 48 Hours 5-acetyluracil
Slow hydration

catalyzed by acid.

pH 7.4 (PBS) > 24 Hours 5-acetyluracil
Stable for short-term

handling.

pH 9.0 (Borate) < 6 Hours Ring-opened species
Unstable. Avoid

alkaline extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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